2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide

• Molecular Formula: C14H11Cl2FN2O
• Molecular Weight: 313.2 g/mol
• IUPAC Name: 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoropyridine-3-carboxamide
• InChI: InChI=1S/C14H11Cl2FN2O/c1-7-3-4-9(5-8(7)2)18-14(20)10-6-11(17)13(16)19-12(10)15/h3-6H,1-2H3,(H,18,20)
• InChI Key: IICMSQFHNYHWHD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=C(N=C2Cl)Cl)F)C

Description

2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide, also known as DDCF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. This compound belongs to the class of nicotinamide analogs, which are known to exhibit anti-tumor properties.

Mechanism of Action

The mechanism of action of 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide involves the inhibition of the nicotinamide adenine dinucleotide (NAD+) biosynthesis pathway. NAD+ is an essential coenzyme that is required for various cellular processes, including DNA repair and energy metabolism. 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide inhibits the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the biosynthesis of NAD+. This results in a decrease in NAD+ levels, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide has been found to have several biochemical and physiological effects. In addition to its anti-tumor properties, 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide has been found to exhibit anti-inflammatory and antioxidant properties. 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide has also been found to improve glucose tolerance and insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide in lab experiments is its specificity towards cancer cells. 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide has been found to be less toxic to normal cells compared to other anti-cancer drugs. However, one of the limitations of using 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide. One area of research could focus on the development of more efficient synthesis methods for 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide. Another area of research could focus on the optimization of 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide dosing and administration for maximum efficacy. Additionally, further studies could investigate the potential of 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide in combination with other anti-cancer drugs for synergistic effects.

Synthesis Methods

The synthesis of 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide involves the reaction of 2,6-dichloronicotinic acid with 3,4-dimethylphenylamine and 5-fluoro-2-methoxybenzoyl chloride. The reaction is carried out in the presence of a base and a solvent such as dichloromethane or dimethylformamide. The resulting product is then purified using column chromatography to obtain pure 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide.

Scientific Research Applications

2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide has shown promising results in cancer research, particularly in the treatment of breast cancer. Studies have shown that 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide inhibits the growth of breast cancer cells by inducing apoptosis and inhibiting cell proliferation. 2,6-dichloro-N-(3,4-dimethylphenyl)-5-fluoronicotinamide has also been found to be effective in inhibiting the growth of other types of cancer cells, including lung cancer, colon cancer, and leukemia.